2-(5-(azepan-1-ylsulfonyl)-2-oxopyridin-1(2H)-yl)-N-(2-chlorobenzyl)acetamide

• IUPAC Name: 2-[5-(azepan-1-ylsulfonyl)-2-oxopyridin-1-yl]-N-[(2-chlorophenyl)methyl]acetamide
• InChI: InChI=1S/C20H24ClN3O4S/c21-18-8-4-3-7-16(18)13-22-19(25)15-23-14-17(9-10-20(23)26)29(27,28)24-11-5-1-2-6-12-24/h3-4,7-10,14H,1-2,5-6,11-13,15H2,(H,22,25)
• InChI Key: ANQPSLRHNWERPU-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)S(=O)(=O)C2=CN(C(=O)C=C2)CC(=O)NCC3=CC=CC=C3Cl
• Molecular Formula: C20H24ClN3O4S
• Molecular Weight: 437.9 g/mol

Description

2-(5-(azepan-1-ylsulfonyl)-2-oxopyridin-1(2H)-yl)-N-(2-chlorobenzyl)acetamide, also known as AZD8055, is a small molecule inhibitor of mammalian target of rapamycin (mTOR). The mTOR pathway plays a critical role in regulating cell growth, metabolism, and survival. Dysregulation of the mTOR pathway has been implicated in various diseases, including cancer, diabetes, and neurodegenerative disorders. AZD8055 has shown promising results in preclinical studies as a potential therapeutic agent for these diseases.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Mechanism of Action: The compound’s structure suggests potential interactions with biological targets. It contains a pyridine ring, a sulfonyl group, and an azepane moiety. Researchers have investigated its binding affinity to specific receptors, enzymes, or transporters.

Potential Therapeutic Applications:

• . These enzymes play roles in various diseases, including glaucoma and cancer.

Organic Synthesis

Copper-Catalyzed Cyclization: . This method provides an alternative route for constructing 1,2-dihydropyridines and 3-functionalized multi-substituted pyridines.

Agrochemicals

Pest Control: The compound’s structural features may be relevant for designing novel pesticides or insecticides. Researchers investigate its efficacy against pests and its impact on non-target organisms.